Cas no 100797-23-7 (2-(Cyclohex-1-en-1-yl)benzaldehyde)

• Product Name: 2-(Cyclohex-1-en-1-yl)benzaldehyde
• CAS No: 100797-23-7
• Molecular Formula: C₁₃H₁₄O
• Molecular Weight: 186.249663829803
• CID: 5740981
• PubChem ID: 11095317

2-(Cyclohex-1-en-1-yl)benzaldehyde Properties

Names and Identifiers

• SCHEMBL6252405
• EN300-1586333
• 2-(1-cyclohexenyl)-benzaldehyde
• 2-(1-cyclohexen-1-yl)benzaldehyde
• o-(1-Cyclohexenyl)-benzaldehyde
• 2-(cyclohex-1-en-1-yl)benzaldehyde
• 100797-23-7
• AABWHBQLRLQHHS-UHFFFAOYSA-N
• Benzaldehyde, 2-(1-cyclohexen-1-yl)-

• InChIKey： AABWHBQLRLQHHS-UHFFFAOYSA-N
• Inchi： 1S/C13H14O/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h4-6,8-10H,1-3,7H2
• SMILES： O=CC1C=CC=CC=1C1=CCCCC1

Computed Properties

• Exact Mass: 186.104465066g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.104465066g/mol
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 100 °C(Press: 0.1 Torr)
• Density: 1.072±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives